Cas no 1250985-72-8 (3-methyl-1-(propan-2-yl)-1H-pyrazole-5-sulfonamide)

• Product Name: 3-methyl-1-(propan-2-yl)-1H-pyrazole-5-sulfonamide
• CAS No: 1250985-72-8
• MF: C₇H₁₃N₃O₂S
• MW: 203.262019872665
• CID: 5608338
• PubChem ID: 62407960
• Update Time: 2025-05-20

3-methyl-1-(propan-2-yl)-1H-pyrazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-(propan-2-yl)-1H-pyrazole-5-sulfonamide
• EN300-8067796
• 1250985-72-8

• Inchi： 1S/C7H13N3O2S/c1-5(2)10-7(13(8,11)12)4-6(3)9-10/h4-5H,1-3H3,(H2,8,11,12)
• InChI Key： OMXVGJPLJWTCJO-UHFFFAOYSA-N
• SMILES： S(C1=CC(C)=NN1C(C)C)(N)(=O)=O

Computed Properties

• Exact Mass: 203.07284784g/mol
• Monoisotopic Mass: 203.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 86.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on 3-methyl-1-(propan-2-yl)-1H-pyrazole-5-sulfonamide

3-Methyl-1-(Propan-2-Yl)-1H-Pyrazole-5-Sulfonamide: A Comprehensive Overview

3-Methyl-1-(propan-2-yl)-1H-pyrazole-5-sulfonamide, also known by its CAS number 1250985-72-8, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of sulfonamides, which are widely used in drug discovery due to their diverse biological activities. The structure of this compound features a pyrazole ring, a five-membered heterocyclic aromatic compound, with substituents at positions 3 and 5. The methyl group at position 3 and the propan-2-yl group at position 1 contribute to the unique properties of this molecule.

The synthesis of 3-methyl-1-(propan-2-yl)-1H-pyrazole-5-sulfonamide involves a series of well-established organic reactions. Typically, the pyrazole ring is formed through a condensation reaction between an amine and a ketone or aldehyde. Subsequent substitution reactions introduce the methyl and propan-2-yl groups at specific positions. The sulfonamide group is introduced through nucleophilic aromatic substitution, where an amine reacts with an activated sulfonyl chloride. This multi-step synthesis highlights the importance of precise control over reaction conditions to achieve the desired product.

Recent studies have explored the potential of 3-methyl-1-(propan-2-yl)-1H-pyrazole-based compounds in various therapeutic areas. For instance, researchers have investigated their role as kinase inhibitors, which are crucial in targeting enzymes involved in cell signaling pathways. The sulfonamide group in this compound is particularly significant as it enhances bioavailability and improves binding affinity to target proteins. This makes it a promising candidate for drug development in oncology and inflammatory diseases.

In addition to its pharmacological applications, 3-methyl-substituted pyrazoles have been studied for their antioxidant properties. The methyl group at position 3 contributes to the stability of the molecule, enabling it to scavenge free radicals effectively. This property has potential applications in cosmetics and nutraceuticals, where antioxidants are highly valued for their ability to protect cells from oxidative damage.

The structural versatility of 3-methyl-pyrazole-based compounds also extends to their use in agrochemicals. Recent research has demonstrated their efficacy as fungicides, offering a novel approach to combat plant pathogens. The propan-2-yl group at position 1 enhances lipophilicity, allowing the compound to penetrate plant tissues more effectively while maintaining its antifungal activity.

From a toxicological perspective, studies on 3-methyl-sulfonamide-containing compounds have focused on their safety profiles. Acute and chronic toxicity studies indicate that these compounds exhibit low toxicity when administered at therapeutic doses. However, further research is required to fully understand their long-term effects and potential for bioaccumulation.

In conclusion, 3-methyl-propan strong>-< strong >yl strong > -< strong >pyrazole strong > -< strong >sulfonamide strong > represents a versatile chemical entity with broad applications across multiple industries. Its unique structure enables diverse biological activities, making it a valuable tool in drug discovery and development. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play an increasingly important role in advancing modern medicine and agriculture.